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Compound of Interest

Compound Name: 2,4-Dimethylpentanal

Cat. No.: B3050699

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 2,4-
Dimethylpentanal (CAS No. 27944-79-2), including its physicochemical properties,
toxicological profile, and recommended handling procedures. Detailed experimental
methodologies for key safety assessments are provided to support laboratory professionals in

ensuring safe handling and use.

Chemical and Physical Properties

2,4-Dimethylpentanal is a colorless liquid with a strong, pungent odor.[1] It is a branched-
chain aldehyde used as a flavoring agent, in the fragrance industry, and as an intermediate in
chemical synthesis.[1]

Table 1: Physicochemical Properties of 2,4-Dimethylpentanal
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Property Value Source
Molecular Formula C7H140 [21[3114]
Molecular Weight 114.19 g/mol [2][3][5][6]
Boiling Point 134.5 °C at 760 mmHg [1]

Flash Point 33.4°C [1]
Density 0.803 g/cm? [1]

Vapor Pressure

8.08 mmHg at 25 °C

[1]

Refractive Index

1.401

[1]
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[2](3]
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[2]

Toxicological Profile and Hazard Identification

2,4-Dimethylpentanal is classified as a flammable liquid and vapor. It is also recognized as

causing skin irritation, serious eye irritation, and may cause respiratory irritation.[2]

Table 2: GHS Hazard Classification for 2,4-Dimethylpentanal

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[2]
Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure; Respiratory 3 L
o irritation[2]
Tract Irritation
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While specific acute toxicity data (e.g., LD50) for 2,4-Dimethylpentanal is not readily available
in the searched literature, related aldehydes are noted to have low to moderate acute toxicity.
For instance, pentanal, a structural analog, has shown low acute oral and dermal toxicity.[7]

Experimental Protocols for Safety Assessment

Detailed methodologies for assessing the key hazards associated with 2,4-Dimethylpentanal
are outlined below. These protocols are based on internationally recognized standards.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)

This test method is used to identify chemicals that are irritant to the skin.[8][9][10][11] It utilizes
a three-dimensional reconstructed human epidermis model that mimics the properties of
human skin.[9][10][12]

Methodology:

Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated in a cell
culture incubator.[12]

o Application of Test Substance: A small volume (e.g., 30 uL for liquids) of 2,4-
Dimethylpentanal is applied topically to the surface of triplicate tissue models.[12] A
negative control (e.g., ultrapure water) and a positive control (e.g., 5% sodium dodecy!l
sulfate) are also tested in parallel.[12]

e Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes) in a cell culture incubator.[12]

o Post-Exposure Procedure: The test substance is removed by washing, and the tissues are
transferred to fresh culture medium for a recovery period of approximately 42 hours.[12]

 Viability Assessment: Cell viability is determined using the MTT assay. Tissues are incubated
with MTT solution, which is converted by mitochondrial dehydrogenases in viable cells into a
blue formazan salt. The amount of formazan produced is quantified spectrophotometrically
after extraction.[9][12]
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» Classification: A substance is classified as a skin irritant (UN GHS Category 2) if the mean
tissue viability is reduced to 50% or less of the negative control.[9][11]

Preparation
RhE Tissue Prepare 2,4-Dimethylpentanal Prepare Controls
Pre-incubation (Neat) (Positive & Negative)
Expgsure
Y

Topical Application
to RhE Tissues

A 4

Incubate
(60 min)

Post-Exposure
Y

Wash Tissues

A 4

Recovery Incubation
(42 hours)

Analysis

MTT Assay

A4

Formazan Extraction

A 4

Spectrophotometry
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Caption: Workflow for In Vitro Skin Irritation Test (OECD TG 439).

Acute Eye Irritation/Corrosion Test (OECD TG 405)

This in vivo test is designed to assess the potential of a substance to cause eye irritation or
corrosion.[13][14][15][16][17] It is typically performed on albino rabbits.[13][14][16]

Methodology:

Animal Selection and Preparation: Healthy young adult albino rabbits are used. Both eyes
are examined 24 hours prior to testing to ensure no pre-existing irritation or defects.[14]

Test Substance Application: A single dose (e.g., 0.1 mL for liquids) of 2,4-Dimethylpentanal
is instilled into the conjunctival sac of one eye of the animal. The other eye remains
untreated and serves as a control.[13][14][15][16]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[13][16] If
effects are still present, observations may continue for up to 21 days to assess reversibility.
[13][17]

Scoring: Ocular lesions are scored for the cornea (opacity), iris, and conjunctiva (redness
and swelling) according to a standardized scoring system.[13]

Confirmatory Testing: The test is initially performed on a single animal. If a corrosive or
severe irritant effect is not observed, the response is confirmed using up to two additional
animals.[13][15][18] The use of topical anesthetics and systemic analgesics is recommended
to minimize animal distress.[13][19]

Classification: The classification is based on the severity and reversibility of the observed
ocular lesions.[13]

Flash Point by Pensky-Martens Closed Cup Tester
(ASTM D93)

This method determines the flash point of petroleum products and other liquids.[20][21][22][23]
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Methodology:
o Apparatus: A manual or automated Pensky-Martens closed-cup tester is used.[20][22]

o Sample Preparation: The brass test cup is filled with 2,4-Dimethylpentanal to the specified
mark.[23][24]

o Heating and Stirring: The sample is heated and stirred at a specified rate. For a substance
like 2,4-Dimethylpentanal, Procedure A would be applicable, with a stirring rate of 90 to 120
rpm and a heating rate of 5 to 6°C per minute.[20]

« Ignition Test: An ignition source is periodically introduced into the vapor space of the cup.[20]
[23][24]

e Flash Point Determination: The flash point is the lowest temperature, corrected for
barometric pressure, at which the application of the ignition source causes the vapors of the
sample to ignite.[24]

Vapor Pressure of Petroleum Products (Reid Method)
(ASTM D323)

This test method is used to determine the vapor pressure of volatile liquids.[25][26][27]
Methodology:
e Apparatus: The apparatus consists of a liquid chamber and a vapor chamber.

» Sample Introduction: The chilled liquid chamber is filled with the chilled sample of 2,4-
Dimethylpentanal.

e Assembly: The vapor chamber is attached to the liquid chamber.

e Heating: The assembled apparatus is immersed in a constant temperature bath at 37.8 °C
(100 °F) and shaken periodically until a constant pressure is observed on the gauge.

o Reading: The final pressure reading is the Reid Vapor Pressure. It's important to note that
this differs from the true vapor pressure due to some sample vaporization and the presence
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of air and water vapor.[25]

Potential Biological Signaling Pathways for
Aldehydes

While specific studies on the biological signaling pathways affected by 2,4-Dimethylpentanal
were not identified, aldehydes as a chemical class are known to be reactive and can impact
cellular processes, often through the induction of oxidative stress.

Reactive aldehydes can be generated endogenously through processes like lipid peroxidation
and can also act as signaling molecules.[8] At higher concentrations or with prolonged
exposure, they can lead to cellular damage by forming adducts with proteins and DNA. This
can trigger stress-response signaling pathways.

One such pathway is the NF-kB (nuclear factor-kB) signaling pathway, which is involved in
inflammation and immunity. Aldehydes can activate NF-kB, leading to the expression of
inflammatory mediators. Another relevant pathway is the YAP (Yes-associated protein)
signaling pathway, which is involved in responses to oxidative stress. Aldehyde-induced
increases in reactive oxygen species (ROS) can lead to the activation of YAP signaling.
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Caption: Plausible signaling pathways affected by aldehyde exposure.
Handling, Storage, and Disposal
Handling:
* Use in a well-ventilated area, preferably under a chemical fume hood.

* Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

+ Keep away from heat, sparks, open flames, and other ignition sources.

+ Use non-sparking tools and take precautionary measures against static discharge.
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» Avoid contact with skin and eyes, and avoid inhalation of vapors.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from oxidizing agents.

Disposal:

e Dispose of waste in accordance with local, regional, and national regulations. Waste should
be treated as hazardous.

This technical guide is intended to provide comprehensive safety and handling information for
2,4-Dimethylpentanal for use by trained professionals in a laboratory setting. Always refer to
the most current and complete Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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